Cas no 2680703-21-1 (benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate)

• Product Name: benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate
• CAS No: 2680703-21-1
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 6010180
• PubChem ID: 165919496
• Update Time: 2025-05-19

benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284832
• benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate
• 2680703-21-1

• Inchi： 1S/C14H13ClN2O2/c1-17(13-9-5-8-12(15)16-13)14(18)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： LMMORDHJKBAFEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate

Professional Introduction to Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate (CAS No. 2680703-21-1)

Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate, a compound with the chemical formula C₁₄H₁₃ClN₂O₂, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680703-21-1, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a benzyl group, a chloropyridine moiety, and a carbamate functional group makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The benzyl group in Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate contributes to the compound's solubility and stability, which are critical factors in drug formulation and bioavailability. The chloropyridine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. This structural feature enhances the compound's potential as a precursor in the development of novel therapeutic agents.

The carbamate functional group is particularly interesting as it can participate in various chemical reactions, including acylation and hydrolysis, which are essential in organic synthesis. These properties make Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate a valuable building block for constructing more complex molecules with desired pharmacological properties.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate has emerged as a promising candidate in this endeavor. Its unique structural composition allows for modifications that can fine-tune its biological activity, making it suitable for targeting specific diseases or conditions.

One of the most exciting applications of Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate is in the field of oncology. Researchers have been exploring its potential as an anti-cancer agent by leveraging its ability to inhibit key enzymes involved in tumor growth and progression. Preliminary studies have shown that derivatives of this compound can exhibit significant cytotoxic effects on cancer cells while maintaining low toxicity towards healthy cells.

The development of new antibiotics is another area where Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate shows promise. Antibiotic resistance is a growing concern globally, necessitating the discovery of novel antimicrobial agents. The structural features of this compound make it an excellent candidate for designing molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways.

In addition to its therapeutic applications, Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate has potential uses in agrochemicals. Its ability to interact with biological targets suggests that it could be developed into new pesticides or herbicides that are more effective and environmentally friendly compared to existing options.

The synthesis of Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloropyridine moiety efficiently. These methods not only improve the efficiency of the synthesis but also minimize waste generation, aligning with green chemistry principles.

The pharmacokinetic properties of Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing safe and effective drugs. Studies have shown that modifications to the benzyl and carbamate groups can significantly influence these properties, providing opportunities to enhance bioavailability and reduce adverse effects.

Computational modeling and molecular docking studies have played a pivotal role in elucidating the interactions between Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate and its biological targets. These studies help predict the compound's binding affinity and mode of action, guiding further optimization efforts. The integration of computational tools with experimental data has accelerated the drug discovery process significantly.

The regulatory landscape for new pharmaceuticals also impacts the development of compounds like Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate. Ensuring compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for market approval. Researchers must navigate complex regulatory requirements while conducting clinical trials and submitting new drug applications.

In conclusion, Benzyl N-(6-chloropyridin-2-yl)-N-methylcarbamate (CAS No. 2680703-21-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents across various therapeutic areas, including oncology and antibiotic development. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising molecule.